Cas no 71517-69-6 (2-hydroxybenzene-1-sulfonyl fluoride)

2-Hydroxybenzene-1-sulfonyl fluoride is a sulfonyl fluoride derivative of salicylic acid, commonly utilized as a reactive intermediate in organic synthesis and chemical biology applications. Its key advantage lies in its selective reactivity with serine hydrolases, making it a valuable probe for activity-based protein profiling (ABPP) and covalent inhibitor design. The compound’s phenol group enhances solubility and provides a handle for further functionalization. Its stability under physiological conditions allows for precise targeting in biochemical studies. Additionally, the sulfonyl fluoride moiety offers a balance between reactivity and selectivity, enabling controlled modifications in complex molecular environments. This compound is particularly useful in medicinal chemistry and proteomics research.
2-hydroxybenzene-1-sulfonyl fluoride structure
71517-69-6 structure
Product Name:2-hydroxybenzene-1-sulfonyl fluoride
CAS No:71517-69-6
MF:
MW:
MDL:MFCD24722423
CID:4657674
PubChem ID:12553491
Update Time:2025-10-28

2-hydroxybenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • 2-hydroxybenzene-1-sulfonyl fluoride
    • MDL: MFCD24722423

2-hydroxybenzene-1-sulfonyl fluoride Pricemore >>

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Additional information on 2-hydroxybenzene-1-sulfonyl fluoride

2-Hydroxybenzene-1-Sulfonyl Fluoride: A Comprehensive Overview

2-Hydroxybenzene-1-sulfonyl fluoride, also known by its CAS number 71517-69-6, is a chemical compound that has garnered significant attention in various fields of research and industry. This compound is a derivative of benzene sulfonic acid, with a hydroxyl group at the 2-position and a sulfonyl fluoride group at the 1-position. Its unique structure endows it with versatile properties, making it valuable in applications ranging from pharmaceuticals to advanced materials.

The synthesis of 2-hydroxybenzene-1-sulfonyl fluoride typically involves the sulfonation of phenol derivatives, followed by fluorination to introduce the sulfonyl fluoride group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, researchers have explored the use of transition metal catalysts to enhance reaction yields and reduce byproduct formation. These developments are particularly relevant in the context of green chemistry, where minimizing environmental impact is a priority.

In terms of chemical properties, 2-hydroxybenzene-1-sulfonyl fluoride exhibits strong electron-withdrawing effects due to the sulfonyl group, which significantly influences its reactivity. This makes it an excellent candidate for various nucleophilic substitution reactions. Recent studies have highlighted its utility as an intermediate in the synthesis of sulfonamide drugs, where its reactivity plays a crucial role in forming stable amide bonds. Additionally, its ability to act as a leaving group in substitution reactions has been leveraged in the development of novel materials with tailored functionalities.

The application of 2-hydroxybenzene-1-sulfonyl fluoride extends beyond pharmaceuticals. In materials science, it has been employed as a building block for constructing advanced polymers and coatings with enhanced thermal and mechanical properties. For example, researchers have successfully incorporated this compound into polyurethane formulations to improve their durability under harsh conditions. Furthermore, its role in the synthesis of surfactants has been explored, offering potential benefits in industries such as textiles and personal care products.

From an environmental perspective, understanding the behavior of 2-hydroxybenzene-1-sulfonyl fluoride in various ecosystems is critical. Recent studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms. These investigations are essential for ensuring safe handling and disposal practices, particularly in industrial settings where large-scale production may occur.

In conclusion, 2-hydroxybenzene-1-sulfonyl fluoride, with its CAS number 71517-69-6, stands as a versatile and valuable compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new avenues for its utilization, while efforts to optimize its synthesis and minimize environmental impact ensure its sustainable use in the future.

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